2-(Aminomethyl)tetrahydrothiophene 1,1-dioxide hydrochloride

• IUPAC Name: (1,1-dioxothiolan-2-yl)methanamine;hydrochloride
• InChI: InChI=1S/C5H11NO2S.ClH/c6-4-5-2-1-3-9(5,7)8;/h5H,1-4,6H2;1H
• InChI Key: XRHWRHWFUHGJFD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(S(=O)(=O)C1)CN.Cl
• Molecular Formula: C5H12ClNO2S
• Molecular Weight: 185.67 g/mol
• CAS RN: 1864058-54-7

Description

2-(Aminomethyl)tetrahydrothiophene 1,1-dioxide hydrochloride (AMTH) is a chemical compound that is a derivative of tetrahydrothiophene 1,1-dioxide hydrochloride (THTH). It is a colorless, odorless, and crystalline solid that is soluble in water and other polar solvents. AMTH has been used in various scientific research applications, including in the synthesis of new drugs and materials, and in the study of biochemical and physiological effects.

Scientific Research Applications

2-(Aminomethyl)tetrahydrothiophene 1,1-dioxide hydrochloride has been used in various scientific research applications, including in the synthesis of new drugs and materials, and in the study of biochemical and physiological effects. Additionally, 2-(Aminomethyl)tetrahydrothiophene 1,1-dioxide hydrochloride has been used in the synthesis of a range of other compounds, including polymers, dyes, and catalysts.

Mechanism of Action

The mechanism of action of 2-(Aminomethyl)tetrahydrothiophene 1,1-dioxide hydrochloride is not yet fully understood. However, it is believed to involve the formation of a stable complex between the amine and the THTH molecule, which then undergoes a series of chemical reactions to form the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(Aminomethyl)tetrahydrothiophene 1,1-dioxide hydrochloride are still being studied. However, it has been shown to have antifungal and antibacterial properties, as well as to inhibit the growth of certain cancer cell lines. Additionally, it has been shown to have anti-inflammatory and antioxidant properties, and to have potential applications in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(Aminomethyl)tetrahydrothiophene 1,1-dioxide hydrochloride in laboratory experiments include its low cost, ease of synthesis, and the fact that it is non-toxic and non-irritating. Additionally, it is stable in aqueous solutions, which makes it an ideal compound for use in a variety of laboratory experiments. However, one of the main limitations of using 2-(Aminomethyl)tetrahydrothiophene 1,1-dioxide hydrochloride in laboratory experiments is that it is not as widely available as some other compounds, which can make it difficult to obtain.

Future Directions

The potential future directions for research on 2-(Aminomethyl)tetrahydrothiophene 1,1-dioxide hydrochloride include further studies into its biochemical and physiological effects, as well as its potential applications in the synthesis of new drugs and materials. Additionally, further studies into its mechanism of action and its potential applications in the treatment of neurological disorders could be conducted. Additionally, research into the development of new synthetic methods for the production of 2-(Aminomethyl)tetrahydrothiophene 1,1-dioxide hydrochloride could be conducted, as well as research into its potential applications in the production of polymers, dyes, and catalysts. Finally, further studies into its potential applications in the treatment of cancer could be conducted.

Synthesis Methods

The synthesis of 2-(Aminomethyl)tetrahydrothiophene 1,1-dioxide hydrochloride is typically achieved through the reaction of tetrahydrothiophene 1,1-dioxide hydrochloride (THTH) and an amine, such as ethylenediamine or triethylamine, in the presence of a base, such as potassium carbonate. The reaction is typically carried out in an organic solvent, such as dichloromethane, at a temperature of about 0°C. The reaction is usually complete within 1-2 hours, and the resulting product is a colorless, odorless, and crystalline solid.